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Tetradecamethylcycloheptasiloxan

e

Cat. No.: B052647 Get Quote

Tetradecamethylcycloheptasiloxane: A Technical
Safety and Handling Guide
This technical guide provides an in-depth overview of the initial safety and handling guidelines

for Tetradecamethylcycloheptasiloxane (CAS No. 107-50-6), also known as D7. The

information is intended for researchers, scientists, and professionals in drug development who

may be working with this compound. It is important to note that while comprehensive safety

data for many chemicals is readily available, there is limited specific experimental data on the

toxicity of Tetradecamethylcycloheptasiloxane.[1] Much of the health-related information for

cyclic volatile methyl siloxanes (cVMS) as a group is modeled on the more extensively studied

compounds, D4 (Octamethylcyclotetrasiloxane) and D5 (Decamethylcyclopentasiloxane).[1]

Therefore, a cautious approach to handling is recommended.

Chemical and Physical Properties
A summary of the key physical and chemical properties of

Tetradecamethylcycloheptasiloxane is presented in the table below. This data is essential for

understanding its behavior under various laboratory conditions.
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Property Value

Molecular Formula C₁₄H₄₂O₇Si₇

Molecular Weight 519.07 g/mol

Appearance Colorless to almost colorless, clear liquid

Melting Point -32°C

Boiling Point 151°C at 2.7 kPa (20 mmHg)

Density 0.9703 g/cm³

Refractive Index 1.4020 to 1.4060

Flash Point ≥ 93.3 °C (200 °F)

Solubility Slightly soluble in Benzene and Chloroform

Hazard Identification and Classification
According to the majority of company notifications to the ECHA C&L Inventory,

Tetradecamethylcycloheptasiloxane does not meet the criteria for classification as a

hazardous substance under the Globally Harmonized System (GHS).[2] However, some safety

data sheets indicate that it may cause serious eye irritation.[3][4] Given the limited toxicological

data, it is prudent to handle this chemical with care, assuming it may have potential health

effects.

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

The following guidelines should be strictly adhered to.

Handling
Ventilation: Handle in a well-ventilated area.[2][5] If vapors or aerosols are likely to be

generated, use local exhaust ventilation.[3][4]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves and safety glasses with side-shields.[2][3][4][5] If exposure limits
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are exceeded or irritation is experienced, a full-face respirator should be used.[2][5]

Hygiene: Wash hands and face thoroughly after handling.[3][4] Avoid contact with skin, eyes,

and clothing.[2][3][4][5]

Ignition Sources: Use non-sparking tools and take measures to prevent electrostatic

discharge.[2][5]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5]

Incompatible Materials: Store away from incompatible materials such as oxidizing agents.[3]

[4]

Foodstuffs: Store separately from foodstuff containers.[2][5]

Emergency Procedures
In the event of an emergency, the following procedures should be followed.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration and seek immediate medical attention.[2][4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[2][4]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[2][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

[5]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus.[2][5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment, including chemical-impermeable

gloves.[2] Ensure adequate ventilation and remove all sources of ignition.[2]

Environmental Precautions: Prevent the chemical from entering drains, as discharge into the

environment should be avoided.[2]

Containment and Cleanup: Collect the spillage and place it in a suitable, closed container for

disposal.[2]

Toxicological Information and Experimental Data
There is a significant lack of specific toxicological data for

Tetradecamethylcycloheptasiloxane.[1] Most safety data sheets report "no data available"

for acute toxicity, skin corrosion/irritation, and carcinogenicity.[5]

Human exposure to D7 can occur through inhalation, dermal contact, and oral routes.[1]

Studies on other cyclic volatile methyl siloxanes (cVMS) have shown that inhalation exposure

can lead to adverse effects in the liver and lungs of laboratory animals.[1] Long-term inhalation

exposure to cVMS may also pose a potential cancer hazard.[1] While these findings are for

related compounds, they highlight the need for caution when handling

Tetradecamethylcycloheptasiloxane.

Detailed experimental protocols for toxicological studies specifically on

Tetradecamethylcycloheptasiloxane are not readily available in the public domain.

Ecological Information
Similar to the toxicological data, there is a scarcity of information regarding the ecological

effects of Tetradecamethylcycloheptasiloxane. Safety data sheets consistently state "no data

available" for toxicity to fish, daphnia, and other aquatic invertebrates.[5] It is designated as a

marine xenobiotic metabolite.[2] Discharge into the environment should be avoided.[2]

Disposal Considerations
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Dispose of Tetradecamethylcycloheptasiloxane and its container in accordance with local,

regional, and national regulations. The material may be sent to a licensed chemical destruction

plant.[5] Do not contaminate water, foodstuffs, or sewer systems.[5]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

Tetradecamethylcycloheptasiloxane, from initial risk assessment to emergency response.
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Risk Assessment

Safe Handling Procedures

Proper Storage

Emergency Response

Review Safety Data Sheet

Identify Potential Hazards
(Eye Irritation, Data Gaps)

Assess Exposure Routes
(Inhalation, Dermal, Ingestion)

Ensure Adequate Ventilation
(Fume Hood / Local Exhaust)

Wear Appropriate PPE
(Gloves, Safety Goggles)

Practice Good Hygiene
(Wash Hands, No Food/Drink)

Prevent Ignition
(Use Non-Sparking Tools)

Keep Container Tightly Closed

Store in Cool, Dry, Well-Ventilated Area

Separate from Incompatibles
(Oxidizing Agents)

Accidental Release Personal Exposure Fire

Evacuate Area
Inhalation:

Move to Fresh Air
Use Dry Chemical, CO2, or

Alcohol-Resistant Foam

Wear Protective Gear

Contain Spill

Collect and Dispose Properly

Skin Contact:
Wash with Soap & Water

Eye Contact:
Rinse with Water (15 min)

Ingestion:
Rinse Mouth, Seek Medical Aid

Wear SCBA

Click to download full resolution via product page

Caption: Workflow for safe handling of Tetradecamethylcycloheptasiloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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